Cas no 3251-69-2 (2-(1H-Imidazol-5-yl)acetic acid hydrochloride)

• Product Name: 2-(1H-Imidazol-5-yl)acetic acid hydrochloride
• CAS No: 3251-69-2
• MF: C₅H₇ClN₂O₂
• MW: 162.574280023575
• MDL: MFCD00060175
• CID: 84678
• PubChem ID: 145685
• Update Time: 2025-04-18

2-(1H-Imidazol-5-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-5-yl)acetic acid hydrochloride
• 4-Imidazoleacetic Acid Hydrochloride
• Imidazole-4-acetic acid monohydrochloride
• Imidazole-4-acetic Acid Hydrochloride
• Imidazole-4(5)-acetic Acid Hydrochloride
• 1H-Imidazole-5-acetic Acid Hydrochloride
• 4-Imidazoleacetic acid HCl
• I4AA HYDROCHLORIDE
• 1H-imidazole-4-acetic acid hydrochloride
• 2-(1H-iMidazol-4-yl)acetic acid hydrochloride
• 4-Carboxymethylimidazole Hydrochloride
• 4-imidazolacetic acid hydrochloride
• I4AA
• imidazol-4-ylacetic acid hydrochloride
• 1H-Imidazole-4-acetic acid monohydrochloride
• (1H-Imidazol-4-yl)acetic acid hydrochloride
• (1H-Imidazol-5-yl)acetic acid hydrochloride
• Imidazoleacetic acid hydrochloride
• A5821
• DS-12814
• EU-0100609
• 1H-imidazol-4-ylacetic acid hydrochloride
• SR-01000075928
• NS00074040
• (4-Imidazolyl)acetic acid hydrochloride, I4AA
• AM20090474
• Q27277353
• SR-01000075928-1
• NCGC00261294-01
• SCHEMBL8482521
• DTXSID00186237
• 2-(1H-imidazol-5-yl)acetic acid;hydrochloride
• imidazol4-ylacetic acid hydrochloride
• (1H-imidazol-4-yl)-acetic acid hydrochloride
• 1H-imidazol-5-ylacetic acid hydrochloride
• 3251-69-2
• MWHLCFYPFGFBQO-UHFFFAOYSA-N
• 1H-Imidazole-4-acetic acid, monohydrochloride
• 3-Ethyl-3-methylglutaricanhydride
• 2-(1H-Imidazol-5-yl)acetic acid, HCl
• EINECS 221-840-6
• (4-Imidazolyl)acetic acid hydrochloride
• GEO-01571
• Imidazole-4-acetic acid, monohydrochloride
• ET7A74ROAO
• CCG-221913
• NCGC00093984-01
• Z2738358143
• CHEMBL1256325
• Imidazole-4-Acetic Acid HCl
• BCP18582
• MFCD00012698
• Tox21_500609
• 4-imidazole acetic acid hydrochloride
• CS-W007686
• AKOS015849572
• 4-Imidazoleacetic acid hydrochloride, 98%
• Imidazoleacetic acid (hydrochloride)
• (3H-Imidazol-4-yl)-acetic acid; hydrochloride
• HY-W007686
• s6094
• LP00609
• SCHEMBL45374
• I0229
• SMR000326676
• EN300-342226
• 1H-IMIDAZOLE-5-ACETIC ACID, HYDROCHLORIDE (1:1)
• AKOS015919988
• FT-0618754
• UNII-ET7A74ROAO
• 1H-imidazole 4-acetic acid hydrochloride
• 2-(1H-imidazol-5-yl)aceticacidhydrochloride
• IMIDAZOL-4-ACETIC ACID HYDROCHLORIDE
• I 0375
• MLS000859604
• 1H-IMIDAZOLE-4-ACETIC ACID, HYDROCHLORIDE
• SY009288
• DB-048233

• MDL： MFCD00060175
• Inchi： 1S/C5H6N2O2.ClH/c8-5(9)1-4-2-6-3-7-4;/h2-3H,1H2,(H,6,7)(H,8,9);1H
• InChI Key： MWHLCFYPFGFBQO-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1=CN=CN1)=O
• BRN： 3701591

Computed Properties

• Exact Mass: 162.02000
• Monoisotopic Mass: 162.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Melting Point: 218-222 °C (lit.)
• Solubility: water: soluble100mg/mL, clear, faintly yellow
• Water Partition Coefficient: Soluble in water.
• PSA: 65.98000
• LogP: 0.83880
• Sensitiveness: Hygroscopic
• Solubility: Uncertain

2-(1H-Imidazol-5-yl)acetic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280;P301+P312;P302+P352;P305+P351+P338;P261
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles